
Personal protective equipment for handling
Immunoproteasome inhibitor 1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Immunoproteasome inhibitor 1

Cat. No.: B10861243 Get Quote

Essential Safety and Handling Guide for
Immunoproteasome Inhibitor 1
This guide provides crucial safety and logistical information for the handling and disposal of

Immunoproteasome Inhibitor 1. Adherence to these procedures is vital for ensuring

laboratory safety and minimizing risk to personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
Immunoproteasome Inhibitor 1 is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[1] Appropriate personal protective equipment is therefore

mandatory to prevent exposure.

Recommended Personal Protective Equipment:

Eye Protection: Safety goggles with side-shields should be worn to protect from splashes.[1]

[2]

Hand Protection: Protective gloves, such as nitrile gloves, are required to prevent skin

contact.[1][2] If handling antineoplastic hazardous drugs, two pairs of chemotherapy gloves

may be necessary.[3]
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Body Protection: Impervious clothing, such as a lab coat, is necessary to protect the skin.[1]

For tasks with a higher risk of exposure, gowns demonstrated to be resistant to hazardous

drugs are required.[3]

Respiratory Protection: A suitable respirator should be used, especially in areas without

adequate exhaust ventilation, to prevent inhalation of dust or aerosols.[1]

Operational and Disposal Plans
Handling Procedures:

Ventilation: Always handle Immunoproteasome Inhibitor 1 in a well-ventilated area,

preferably within a primary containment device like a chemical fume hood, to avoid the

formation of dust and aerosols.[1]

Avoid Contact: Take all necessary precautions to avoid inhalation, and contact with skin and

eyes.[1]

Hygiene: Wash your skin thoroughly after handling the compound.[1] Do not eat, drink, or

smoke in the handling area.[1]

Spills: In the event of a spill, evacuate the area and use full personal protective equipment

for cleanup.[1] Collect the spillage and dispose of it as hazardous waste.[1]

Storage:

Store the compound in a tightly sealed container in a cool, well-ventilated area.[1]

Keep it away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1][4]

Disposal:

Dispose of the substance and its container at an approved waste disposal plant.[1]
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All disposal activities must be conducted in accordance with prevailing country, federal, state,

and local regulations.[1]

Avoid releasing the substance into the environment.[1]

Quantitative Data Summary
Property Value Source

CAS Number 2755772-63-3 DC Chemicals

Molecular Weight 358.43 g/mol DC Chemicals

Purity 99.59% MedchemExpress

Ki for β5c subunit 1.18 µM MedchemExpress

Ki for β1i subunit 0.27 µM MedchemExpress

Ki for β5i subunit 1.91 µM MedchemExpress

Experimental Protocols
The inhibitory activity (Ki) of Immunoproteasome Inhibitor 1 was determined against human

20S immunoproteasome and human 20S proteasome.[4] The experiments were conducted

with the inhibitor at concentrations ranging from 0 to 25 µM over a time course of 0 to 600

seconds.[4] These studies revealed a high binding affinity for the β1i subunit of the

immunoproteasome and proteasome, along with good inhibitory properties towards the β5i and

β5c subunits.[4]
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Caption: Workflow for the safe handling of Immunoproteasome Inhibitor 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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